Cas no 954582-33-3 (amino[4-(trifluoromethoxy)phenyl]acetonitrile)

• Product Name: amino[4-(trifluoromethoxy)phenyl]acetonitrile
• CAS No: 954582-33-3
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 5226954
• Update Time: 2026-03-07

amino[4-(trifluoromethoxy)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• amino[4-(trifluoromethoxy)phenyl]acetonitrile
• 2-Amino-2-(4-(trifluoromethoxy)phenyl)acetonitrile

• Inchi： 1S/C9H7F3N2O/c10-9(11,12)15-7-3-1-6(2-4-7)8(14)5-13/h1-4,8H,14H2
• InChI Key： BSOXDEUDJTZJRS-UHFFFAOYSA-N
• SMILES： C(#N)C(N)C1=CC=C(OC(F)(F)F)C=C1

Additional information on amino[4-(trifluoromethoxy)phenyl]acetonitrile

Amino[4-(trifluoromethoxy)phenyl]acetonitrile (CAS No. 954582-33-3): A Versatile Building Block in Modern Organic Synthesis

The compound amino[4-(trifluoromethoxy)phenyl]acetonitrile (CAS No. 954582-33-3) has emerged as a critical intermediate in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and acetonitrile moiety, make it a valuable scaffold for designing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of CNS-targeting agents and antimicrobial compounds, aligning with current trends in addressing global health challenges.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and lipophilicity. The trifluoromethoxy group in amino[4-(trifluoromethoxy)phenyl]acetonitrile contributes to these properties, making it a hotspot for medicinal chemistry applications. A 2023 study highlighted its role in optimizing kinase inhibitors, a class of therapeutics gaining traction in oncology and autoimmune disease research.

Synthetic routes to CAS No. 954582-33-3 often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting advancements in green chemistry. Industry professionals frequently search for "sustainable synthesis of trifluoromethoxy derivatives," underscoring the need for eco-friendly protocols. This compound’s compatibility with flow chemistry systems further enhances its appeal for scalable production.

Beyond pharmaceuticals, amino[4-(trifluoromethoxy)phenyl]acetonitrile finds utility in material science. Its incorporation into liquid crystal formulations and OLED materials has been investigated, addressing the electronics industry’s quest for high-performance organic semiconductors. This dual applicability in life sciences and advanced materials positions it as a multidisciplinary research tool.

Analytical characterization of 954582-33-3 typically employs HPLC-MS and NMR spectroscopy, with particular attention to the cyano group’s reactivity. FAQs like "how to stabilize nitrile-containing intermediates" reflect practical challenges in handling this compound. Proper storage under anhydrous conditions is recommended to prevent hydrolysis.

The patent landscape reveals growing interest in CAS 954582-33-3, with filings from major pharmaceutical companies between 2020–2023. These patents often describe its use in prodrug designs and bioconjugation techniques, responding to the market’s need for targeted drug delivery systems. Such innovations align with personalized medicine trends dominating healthcare discussions.

In summary, amino[4-(trifluoromethoxy)phenyl]acetonitrile exemplifies the convergence of structural ingenuity and practical applicability. As research continues to uncover its potential in catalysis and biomolecular engineering, this compound is poised to remain at the forefront of specialty chemicals development for years to come.